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Compound of Interest

Compound Name: Dot1L-IN-5

cat. No.: B12431334

For Researchers, Scientists, and Drug Development
Professionals

Introduction

DotlL-IN-5 is a highly potent and specific small molecule inhibitor of the histone
methyltransferase Disruptor of Telomeric Silencing 1-Like (DOT1L).[1][2] DOT1L is the sole
enzyme responsible for the methylation of histone H3 at lysine 79 (H3K79), a post-translational
modification associated with actively transcribed genes.[3][4][5] Aberrant DOTLL activity is
implicated in the pathogenesis of certain cancers, particularly mixed-lineage leukemia (MLL)-
rearranged leukemias, making it a compelling target for therapeutic intervention.[3][6][7] These
application notes provide detailed protocols for the preparation of DotlL-IN-5 stock solutions
and summarize its biological activity for use in research and drug development.

Quantitative Data Summary

The following table summarizes the key quantitative data for Dot1L-IN-5.
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Parameter Value Reference
Molecular Weight 592.96 g/mol [2]
ICso (DOTIL) 0.17 nM [1][2]
Cellular EDso (H3K79me2

2.9 nM [1](2]
ELISA, HelLa cells)
Cellular EDso (HOXA9 RGA,

30 nM [1][2]
Molm-13 cells)
Solubility in DMSO 250 mg/mL (421.61 mM) [2]

Experimental Protocols
Preparation of DotlL-IN-5 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Dot1L-IN-5 in Dimethyl
Sulfoxide (DMSO).

Materials:

DotlL-IN-5 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended for high concentrations)[2]
Protocol:

o Equilibrate Reagents: Allow the DotlL-IN-5 powder and DMSO to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weigh Dotl1L-IN-5: Accurately weigh the desired amount of Dot1L-IN-5 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 5.93 mg of Dot1L-IN-5
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(Molecular Weight = 592.96 g/mol ).

e Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed Dotl1L-IN-5
powder. For a 10 mM stock solution, the required volume of DMSO can be calculated using
the following formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration
(mol/L))

o Ensure Complete Dissolution: Vortex the solution thoroughly to dissolve the compound. If
necessary, sonicate the solution in an ultrasonic bath for short intervals to ensure complete
dissolution, especially for higher concentrations.[2]

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][8]

Stock Solution Preparation Table (for different masses of Dot1L-IN-5):[1][8]

Desired Concentration Mass of Dot1L-IN-5 Volume of DMSO
1mM 1mg 1.6865 mL
5mM 1 mg 0.3373 mL
10 mM 1mg 0.1686 mL
1mM 5mg 8.4323 mL
5 mM 5 mg 1.6865 mL
10 mM 5 mg 0.8432 mL
Visualizations

Signaling Pathway of DOTI1L Inhibition
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Caption: DOT1L methylates H3K79, promoting transcription of oncogenes. Dot1L-IN-5 inhibits
this process.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Dotl1L-IN-5 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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